Cas no 2171278-34-3 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid
• CAS No: 2171278-34-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5937162
• PubChem ID: 165814225
• Update Time: 2025-05-20

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3-methoxypropanoic acid
• 2171278-34-3
• EN300-1571883

• Inchi： 1S/C25H30N2O6/c1-25(2,12-22(28)27-21(14-32-3)23(29)30)15-26-24(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t21-/m0/s1
• InChI Key： JCUZBMATYBCVAR-NRFANRHFSA-N
• SMILES： O(C(NCC(C)(C)CC(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid

Comprehensive Analysis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid (CAS No. 2171278-34-3)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid, identified by its CAS No. 2171278-34-3, is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its structural complexity, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a methoxypropanoic acid moiety, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its role in drug discovery and biomaterial engineering, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched topics in AI-driven drug development is the optimization of peptide-based therapeutics. The Fmoc-protected amino acid backbone of CAS No. 2171278-34-3 enables efficient peptide chain elongation, a critical step in synthesizing bioactive peptides. This aligns with the industry's shift toward high-throughput screening and computational chemistry, where such compounds are modeled for molecular interactions. Recent studies highlight its potential in designing enzyme inhibitors and cell-penetrating peptides, addressing challenges like drug delivery and bioavailability.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid applications" or "CAS 2171278-34-3 solubility." This compound's solubility in organic solvents (e.g., DMF or DMSO) and its stability under SPPS conditions are key technical highlights. Additionally, its chiral purity (denoted by the (2S) configuration) is crucial for stereoselective synthesis, a trending topic in asymmetric catalysis. These attributes make it a staple in research laboratories focusing on peptide vaccines and neuropeptide analogs.

Another hot topic is the integration of green chemistry in peptide synthesis. The 3-methoxypropanoic acid segment in CAS No. 2171278-34-3 offers opportunities for solvent-free reactions or aqueous-phase coupling, reducing environmental impact. This resonates with the sustainable chemistry movement, where researchers seek eco-friendly alternatives to traditional methods. Moreover, its compatibility with microwave-assisted synthesis—a technique gaining traction for reducing reaction times—further enhances its appeal.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxypropanoic acid exemplifies the intersection of cutting-edge science and practical applications. Its versatility in peptide chemistry, combined with its relevance to contemporary research trends, ensures its continued prominence in life sciences and material innovation.